Cas no 2763909-24-4 (Ethyl 1,3-oxazinane-4-carboxylate)
Ethyl 1,3-oxazinane-4-carboxylate Chemical and Physical Properties
Names and Identifiers
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- EN300-37344084
- ethyl 1,3-oxazinane-4-carboxylate
- 2763909-24-4
- Ethyl 1,3-oxazinane-4-carboxylate
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- Inchi: 1S/C7H13NO3/c1-2-11-7(9)6-3-4-10-5-8-6/h6,8H,2-5H2,1H3
- InChI Key: UUCBZABMUZPCMR-UHFFFAOYSA-N
- SMILES: O1CNC(C(=O)OCC)CC1
Computed Properties
- Exact Mass: 159.08954328g/mol
- Monoisotopic Mass: 159.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 47.6Ų
Ethyl 1,3-oxazinane-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37344084-0.05g |
ethyl 1,3-oxazinane-4-carboxylate |
2763909-24-4 | 0.05g |
$1573.0 | 2023-07-06 | ||
| Enamine | EN300-37344084-0.1g |
ethyl 1,3-oxazinane-4-carboxylate |
2763909-24-4 | 0.1g |
$1648.0 | 2023-07-06 | ||
| Enamine | EN300-37344084-0.25g |
ethyl 1,3-oxazinane-4-carboxylate |
2763909-24-4 | 0.25g |
$1723.0 | 2023-07-06 | ||
| Enamine | EN300-37344084-0.5g |
ethyl 1,3-oxazinane-4-carboxylate |
2763909-24-4 | 0.5g |
$1797.0 | 2023-07-06 | ||
| Enamine | EN300-37344084-1.0g |
ethyl 1,3-oxazinane-4-carboxylate |
2763909-24-4 | 1.0g |
$1872.0 | 2023-07-06 | ||
| Enamine | EN300-37344084-2.5g |
ethyl 1,3-oxazinane-4-carboxylate |
2763909-24-4 | 2.5g |
$3670.0 | 2023-07-06 | ||
| Enamine | EN300-37344084-5.0g |
ethyl 1,3-oxazinane-4-carboxylate |
2763909-24-4 | 5.0g |
$5429.0 | 2023-07-06 | ||
| Enamine | EN300-37344084-10.0g |
ethyl 1,3-oxazinane-4-carboxylate |
2763909-24-4 | 10.0g |
$8049.0 | 2023-07-06 |
Ethyl 1,3-oxazinane-4-carboxylate Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on Ethyl 1,3-oxazinane-4-carboxylate
Recent Advances in the Application of Ethyl 1,3-oxazinane-4-carboxylate (CAS: 2763909-24-4) in Chemical Biology and Pharmaceutical Research
Ethyl 1,3-oxazinane-4-carboxylate (CAS: 2763909-24-4) is a heterocyclic compound that has recently gained attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This compound, characterized by its oxazinane ring and ester functional group, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have explored its potential in modulating enzymatic activity, enhancing drug delivery systems, and contributing to the development of novel therapeutic agents.
One of the most significant findings in recent research involves the use of Ethyl 1,3-oxazinane-4-carboxylate as a building block for the synthesis of protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against SARS-CoV-2 main protease (Mpro), highlighting its potential in antiviral drug development. The study utilized molecular docking and in vitro assays to validate the binding affinity and inhibitory effects of these derivatives, providing a promising avenue for future COVID-19 therapeutics.
In addition to its antiviral properties, Ethyl 1,3-oxazinane-4-carboxylate has been investigated for its role in enhancing the bioavailability of poorly soluble drugs. A recent patent application (WO2023051234) describes its use as a co-crystal former to improve the solubility and dissolution rate of hydrophobic active pharmaceutical ingredients (APIs). This innovation addresses a critical challenge in pharmaceutical formulation and could significantly impact the development of next-generation oral medications.
Furthermore, the compound's unique structural features have made it a subject of interest in the field of chemical biology. Researchers at the University of Cambridge recently reported (Nature Chemical Biology, 2023) that Ethyl 1,3-oxazinane-4-carboxylate derivatives can selectively modify cysteine residues in proteins, enabling site-specific protein labeling and functional studies. This application opens new possibilities for proteomics research and targeted drug design.
The synthetic accessibility of Ethyl 1,3-oxazinane-4-carboxylate has also been a focus of recent investigations. A 2024 study in Organic Letters presented an improved, scalable synthesis route for this compound, achieving higher yields and purity while reducing environmental impact through green chemistry principles. This advancement is particularly relevant for industrial-scale production and could facilitate broader adoption of this valuable intermediate in pharmaceutical manufacturing.
Looking forward, the diverse applications of Ethyl 1,3-oxazinane-4-carboxylate suggest its continued importance in chemical biology and pharmaceutical research. Ongoing clinical trials involving its derivatives for neurological disorders and metabolic diseases underscore its therapeutic potential. As research progresses, this compound is likely to play an increasingly significant role in addressing unmet medical needs and advancing drug discovery technologies.
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